Cas no 102516-93-8 (1H-Benzimidazole,5,6-dichloro-2-(1,1,2,2,2-pentafluoroethyl)-)

• Product Name: 1H-Benzimidazole,5,6-dichloro-2-(1,1,2,2,2-pentafluoroethyl)-
• CAS No: 102516-93-8
• MF: C₉H₃Cl₂F₅N₂
• MW: 305.031537294388
• CID: 198489
• PubChem ID: 59446
• Update Time: 2025-04-19

1H-Benzimidazole,5,6-dichloro-2-(1,1,2,2,2-pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,6-dichloro-2-(1,1,2,2,2-pentafluoroethyl)-
• 5,6-dichloro-2-(1,1,2,2,2-pentafluoroethyl)-1H-benzimidazole
• 1H-Benzimidazole, 5,6-dichloro-2-(pentafluoroethyl)-
• 5,6-dichloro-2-(pentafluoroethyl)-1h-benzimidazole
• 5,6-Dichloro-2-pentafluoroethyl benzimidazole
• AC1L1R7Z
• AC1Q4ICD
• BENZIMIDAZOLE, 5,6-DICHLORO-2-PENTAFLUOROETHYL-
• CHEMBL226656
• LS-32830
• 102516-93-8
• DTXSID50907671
• AKOS020987067
• SCHEMBL1259286
• 5,6-Dichloro-2-(pentafluoroethyl)-1H-benzoimidazole

• Inchi： 1S/C9H3Cl2F5N2/c10-3-1-5-6(2-4(3)11)18-7(17-5)8(12,13)9(14,15)16/h1-2H,(H,17,18)
• InChI Key： WMFHICURNVUHEZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(C(C(F)(F)F)(F)F)=N2)Cl

Computed Properties

• Exact Mass: 303.95949
• Monoisotopic Mass: 303.959345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.695
• Boiling Point: 340.1°Cat760mmHg
• Flash Point: 159.5°C
• Refractive Index: 1.538
• PSA: 28.68
• LogP: 4.52380